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Compound of Interest

Compound Name: (2R,5S)-Ritlecitinib

Cat. No.: B8146254

Essential Safety and Handling Guide for (2R,5S)-
Ritlecitinib
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for (2R,5S)-
Ritlecitinib, a potent kinase inhibitor. Adherence to these guidelines is essential to ensure
personnel safety and mitigate environmental impact.

Hazard Identification and Classification

(2R,5S)-Ritlecitinib, particularly in its tosylate salt form as used in the pharmaceutical product
LITFULO™, is classified as a hazardous substance.[1] The following table summarizes its GHS
classification based on available safety data sheets.
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Hazard Class Category Hazard Statement

) ) o H315 - Causes skin irritation.
Skin Corrosion/Irritation Category 2 o
Serious Eye Damage/Eye H319 - Causes serious eye

o Category 2 o
[rritation irritation.[1]

] o H361d - Suspected of
Reproductive Toxicity Category 2 ] ]
damaging the unborn child.[1]
Acute Toxicity, Oral (for ]
Category 4 H302 - Harmful if swallowed.

Ritlecitinib tosylate)

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

A risk-based approach should be taken for the selection of PPE.[2] For handling (2R,5S)-
Ritlecitinib in a laboratory setting, the following PPE is mandatory.

PPE Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile), inspected before

use.

To prevent skin contact and
irritation.[3][4]

Eye/Face Protection

Safety goggles with side-
shields.

To protect eyes from splashes
and dust.[3]

Skin and Body Protection

Impervious laboratory coat or

gown.

To protect skin and clothing

from contamination.[3]

Respiratory Protection

Required when handling
powders outside of a
containment system (e.g.,
fume hood, glove box). A
respirator with a particulate
filter (e.g., N95, P3) should be

used.

To prevent inhalation of

airborne particles.[1][3]
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First Aid Measures

Immediate and appropriate first aid is crucial in case of exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids. Seek medical attention.[1]

Remove contaminated clothing and rinse skin
Skin Contact thoroughly with water. If skin irritation occurs,

seek medical advice.[1]

Move the person to fresh air. Seek immediate

Inhalation ) )
medical attention.[1]

Do NOT induce vomiting. Wash out the mouth

Ingestion ) ] ] ] )
with water. Seek immediate medical attention.[1]

Handling and Storage
Engineering Controls

When handling solid forms of (2R,5S)-Ritlecitinib, engineering controls are the primary means

of exposure prevention.

o Containment: For weighing and transferring powders, a chemical fume hood, ventilated
balance enclosure, or glove box should be used to minimize the generation and dispersal of
dust.[5]

» Ventilation: Ensure adequate ventilation in the laboratory.[3]

o Safety Stations: An accessible safety shower and eyewash station must be available.[3]

Safe Handling Practices

o Avoid contact with skin and eyes.[4]

» Avoid the formation of dust and aerosols.[4]
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e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in the laboratory.

Storage

» Store in a tightly sealed container in a cool, well-ventilated area.[4]
e Protect from light.
 Recommended storage temperature for the solid is typically refrigerated (2-8 °C).

Spill and Disposal Plan
Spill Response

o Evacuate: Clear the immediate area of the spill.
o Protect: Wear appropriate PPE as outlined in Section 2.

o Contain: For solid spills, carefully cover with a damp paper towel to avoid raising dust. For
liquid spills, absorb with an inert material (e.g., vermiculite, sand).

» Clean: Collect the spilled material and absorbent into a sealed, labeled container for
hazardous waste disposal.[1] Clean the spill area thoroughly with a suitable decontaminating
solution.

» Report: Report the spill to the laboratory supervisor and environmental health and safety
department.

Waste Disposal

(2R,5S)-Ritlecitinib and any contaminated materials are considered cytotoxic/potent
compound waste and must be disposed of accordingly.

e Segregation: All waste contaminated with (2R,5S)-Ritlecitinib (e.g., gloves, vials, pipette
tips, absorbent materials) must be segregated from regular laboratory waste.
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o Containerization: Collect waste in a designated, leak-proof, and clearly labeled hazardous
waste container. The container should be marked as "Cytotoxic Waste" or with a similar
warning.[6][7]

o Disposal Method: The primary method for the disposal of cytotoxic waste is high-temperature
incineration by a licensed hazardous waste disposal company.[7][8] Do not dispose of this
material down the drain or in the regular trash.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling and decision-making related to
(2R,5S)-Ritlecitinib.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.cleanaway.com.au/waste/cytotoxic-waste/
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://www.acewaste.com.au/solutions/cytotoxic-waste-disposal/
https://www.benchchem.com/product/b8146254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for (2R,5S)-Ritlecitinib Spill Response Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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